Cas no 99057-15-5 (2-Bromo-4-tert-butylbenzenesulfonyl chloride)

• Product Name: 2-Bromo-4-tert-butylbenzenesulfonyl chloride
• CAS No: 99057-15-5
• MF: C₁₀H₁₂BrClO₂S
• MW: 311.623080253601
• CID: 2820921
• PubChem ID: 50998033
• Update Time: 2025-04-21

2-Bromo-4-tert-butylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-tert-butylbenzene-1-sulfonyl chloride
• 2-Bromo-4-tert-butylbenzenesulfonyl chloride
• SCHEMBL2748213
• DTXSID50679240
• 99057-15-5
• 2-Bromo-4-tert-butylbenzenesulfonylchloride

• MDL： MFCD12026174
• Inchi： 1S/C10H12BrClO2S/c1-10(2,3)7-4-5-9(8(11)6-7)15(12,13)14/h4-6H,1-3H3
• InChI Key： QEVSESBFSRTADZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 309.94299Da
• Monoisotopic Mass: 309.94299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 332.3±35.0 °C at 760 mmHg
• Flash Point: 154.7±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Bromo-4-tert-butylbenzenesulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)